Cas no 2228697-74-1 (2-methoxy-4-(3-methylazetidin-3-yl)oxypyridine)

• Product Name: 2-methoxy-4-(3-methylazetidin-3-yl)oxypyridine
• CAS No: 2228697-74-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5974522
• PubChem ID: 165609843
• Update Time: 2025-10-29

2-methoxy-4-(3-methylazetidin-3-yl)oxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-[(3-methylazetidin-3-yl)oxy]pyridine
• Pyridine, 2-methoxy-4-[(3-methyl-3-azetidinyl)oxy]-
• 2-methoxy-4-(3-methylazetidin-3-yl)oxypyridine
• 2228697-74-1
• EN300-1732696

• Inchi： 1S/C10H14N2O2/c1-10(6-11-7-10)14-8-3-4-12-9(5-8)13-2/h3-5,11H,6-7H2,1-2H3
• InChI Key： ITLJHKLKBTTYNM-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=CC(OC2(C)CNC2)=C1

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Predicted)
• Boiling Point: 292.5±40.0 °C(Predicted)
• pka: 8.69±0.40(Predicted)

Additional information on 2-methoxy-4-(3-methylazetidin-3-yl)oxypyridine

2-Methoxy-4-(3-Methylazetidin-3-yl)Oxypyridine: A Comprehensive Overview

The compound 2-Methoxy-4-(3-Methylazetidin-3-yl)Oxypyridine (CAS No. 2228697-74-1) is a highly specialized organic molecule with significant potential in various fields, particularly in pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the properties, applications, and recent advancements associated with this compound.

Structural Insights and Synthesis

The molecular structure of 2-Methoxy-4-(3-Methylazetidin-3-yl)Oxypyridine is characterized by a pyridine ring substituted with a methoxy group at position 2 and a 3-methylazetidine moiety at position 4. The azetidine ring, a four-membered cyclic amine, introduces unique steric and electronic properties to the molecule. Recent studies have focused on optimizing the synthesis of this compound, employing novel catalytic methods to enhance yield and purity. Researchers have reported the use of microwave-assisted synthesis and enzymatic catalysis to streamline the production process, making it more efficient for large-scale applications.

Biological Activity and Pharmacological Potential

One of the most compelling aspects of 2-Methoxy-4-(3-Methylazetidin-3-yl)Oxypyridine is its diverse biological activity. Preclinical studies have demonstrated its potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders. Additionally, recent research has highlighted its potential as a modulator of ion channels, which could be leveraged in developing treatments for cardiovascular diseases.

Furthermore, this compound has shown selective cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent. Ongoing clinical trials are investigating its efficacy in targeting specific pathways involved in tumor growth and metastasis. The compound's ability to cross the blood-brain barrier has also raised interest in its application for neuroprotective therapies.

Applications in Drug Discovery

The versatility of 2-Methoxy-4-(3-Methylazetidin-3-yl)Oxypyridine extends to its role as a lead compound in drug discovery programs. Its structural flexibility allows chemists to explore analogs with enhanced bioavailability and reduced toxicity. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various therapeutic targets, accelerating the drug design process.

In the context of medicinal chemistry, this compound serves as a valuable template for designing multi-target drugs aimed at addressing complex diseases such as Alzheimer's disease and cancer. Its ability to interact with multiple biological systems simultaneously makes it an attractive candidate for developing next-generation therapeutics.

Environmental Impact and Sustainability

Beyond its pharmacological applications, 2-Methoxy-4-(3-Methylazetidin-3-yl)Oxypyridine has also been studied for its environmental impact. Researchers are exploring green chemistry approaches to minimize waste generation during its synthesis. The use of renewable feedstocks and energy-efficient reaction conditions is being prioritized to ensure sustainable production practices.

Moreover, studies on the biodegradation of this compound have provided insights into its environmental fate. Results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, reducing its potential ecological footprint.

Future Directions and Research Opportunities

The future of 2-Methoxy-4-(3-Methylazetidin-3-yl)Oxypyridine lies in expanding its applications across diverse fields. Collaborative efforts between academia and industry are expected to drive innovation in areas such as personalized medicine and biotechnology. The integration of artificial intelligence (AI) into drug discovery pipelines could further accelerate the development of derivatives with improved therapeutic profiles.

Additionally, there is growing interest in exploring the compound's potential in agrochemicals, particularly as a plant growth regulator or pest control agent. Its ability to modulate plant hormone signaling pathways offers new avenues for sustainable agriculture practices.

In conclusion, 2-Methoxy-4-(3-Methylazetidin-3-yl)Oxypyridine (CAS No. 2228697-74-1) stands out as a versatile molecule with immense potential across multiple domains. Its unique chemical properties, coupled with cutting-edge research advancements, position it as a key player in future scientific breakthroughs.